molecular formula C12H16O4 B8338746 Ethyl 3-(5-hydroxy-2-methoxyphenyl)propanoate

Ethyl 3-(5-hydroxy-2-methoxyphenyl)propanoate

Cat. No.: B8338746
M. Wt: 224.25 g/mol
InChI Key: OTNWBZFFHKECDS-UHFFFAOYSA-N
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Description

Ethyl 3-(5-hydroxy-2-methoxyphenyl)propanoate is a useful research compound. Its molecular formula is C12H16O4 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16O4

Molecular Weight

224.25 g/mol

IUPAC Name

ethyl 3-(5-hydroxy-2-methoxyphenyl)propanoate

InChI

InChI=1S/C12H16O4/c1-3-16-12(14)7-4-9-8-10(13)5-6-11(9)15-2/h5-6,8,13H,3-4,7H2,1-2H3

InChI Key

OTNWBZFFHKECDS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCC1=C(C=CC(=C1)O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of sodium methoxide (227 mg) in methanol (10 ml) was added ethyl 3-(2-methoxy-5-(methoxycarbonyloxy)phenyl)propanoate (1.00 g), and the mixture was stirred for 1 hr. The reaction mixture was concentrated, and the residue was extracted with ethyl acetate. The extract was washed with saturated brine, and the organic layer was dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure to give the title compound (730 mg) as a yellow oil. This compound was used for the next step without further purification.
Name
sodium methoxide
Quantity
227 mg
Type
reactant
Reaction Step One
Name
ethyl 3-(2-methoxy-5-(methoxycarbonyloxy)phenyl)propanoate
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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